Cas no 2172614-68-3 (1-(5-bromo-2-fluorophenyl)penta-1,4-dien-3-one)

• Product Name: 1-(5-bromo-2-fluorophenyl)penta-1,4-dien-3-one
• CAS No: 2172614-68-3
• MF: C₁₁H₈BrFO
• MW: 255.083025932312
• CID: 5877517
• PubChem ID: 165603432
• Update Time: 2025-06-11

1-(5-bromo-2-fluorophenyl)penta-1,4-dien-3-one Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromo-2-fluorophenyl)penta-1,4-dien-3-one
• EN300-1618498
• 2172614-68-3

• Inchi： 1S/C11H8BrFO/c1-2-10(14)5-3-8-7-9(12)4-6-11(8)13/h2-7H,1H2/b5-3+
• InChI Key： MEWXOLSFWGISSI-HWKANZROSA-N
• SMILES： BrC1=CC=C(C(/C=C/C(C=C)=O)=C1)F

Computed Properties

• Exact Mass: 253.97426g/mol
• Monoisotopic Mass: 253.97426g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 17.1Ų

Additional information on 1-(5-bromo-2-fluorophenyl)penta-1,4-dien-3-one

Recent Advances in the Study of 1-(5-bromo-2-fluorophenyl)penta-1,4-dien-3-one (CAS: 2172614-68-3)

1-(5-bromo-2-fluorophenyl)penta-1,4-dien-3-one (CAS: 2172614-68-3) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of targeted therapies for cancer and inflammatory diseases. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and synthetic pathways, providing a foundation for further preclinical and clinical investigations.

The synthesis of 1-(5-bromo-2-fluorophenyl)penta-1,4-dien-3-one involves a multi-step process that includes the introduction of the bromo and fluoro substituents on the phenyl ring, followed by the formation of the penta-1,4-dien-3-one moiety. Researchers have optimized the synthetic route to improve yield and purity, which is critical for its application in drug development. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm the structure and purity of the compound, ensuring its suitability for further biological evaluation.

In vitro studies have demonstrated that 1-(5-bromo-2-fluorophenyl)penta-1,4-dien-3-one exhibits potent inhibitory activity against specific kinases involved in cancer cell proliferation. For instance, it has been shown to effectively target the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various cancers. Additionally, the compound has displayed anti-inflammatory properties by modulating the NF-κB signaling pathway, suggesting its potential utility in treating chronic inflammatory conditions. These findings highlight the dual therapeutic potential of this compound, making it a valuable candidate for further development.

Pharmacokinetic studies have revealed that 1-(5-bromo-2-fluorophenyl)penta-1,4-dien-3-one possesses favorable absorption and distribution profiles, with moderate plasma protein binding and good tissue penetration. However, its metabolic stability and elimination half-life require further optimization to enhance its therapeutic efficacy. Researchers are currently exploring structural modifications to improve these properties while maintaining its biological activity. These efforts are expected to pave the way for the development of more effective derivatives with enhanced pharmacokinetic profiles.

In conclusion, 1-(5-bromo-2-fluorophenyl)penta-1,4-dien-3-one (CAS: 2172614-68-3) represents a promising lead compound in the field of medicinal chemistry, with demonstrated efficacy in targeting key pathways involved in cancer and inflammation. Ongoing research aims to address its pharmacokinetic limitations and explore its potential in combination therapies. As the understanding of its mechanism of action deepens, this compound may emerge as a cornerstone in the development of next-generation therapeutics for complex diseases.